N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-{2-tert-butyl-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}ethanediamide
CAS No.: 899995-12-1
Cat. No.: VC5163159
Molecular Formula: C19H22N4O6S
Molecular Weight: 434.47
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 899995-12-1 |
|---|---|
| Molecular Formula | C19H22N4O6S |
| Molecular Weight | 434.47 |
| IUPAC Name | N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-tert-butyl-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide |
| Standard InChI | InChI=1S/C19H22N4O6S/c1-19(2,3)23-16(12-8-30(26,27)9-13(12)22-23)21-18(25)17(24)20-7-11-4-5-14-15(6-11)29-10-28-14/h4-6H,7-10H2,1-3H3,(H,20,24)(H,21,25) |
| Standard InChI Key | UZHJCXKDPHMFIJ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)N1C(=C2CS(=O)(=O)CC2=N1)NC(=O)C(=O)NCC3=CC4=C(C=C3)OCO4 |
Introduction
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-{2-tert-butyl-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}ethanediamide is a complex organic compound that combines aromatic and heterocyclic structures, making it a significant entity in medicinal chemistry. This compound belongs to the class of ethanediamides, characterized by two amine groups connected to an ethylene backbone. It features a thieno[3,4-c]pyrazole moiety and a benzodioxole group, contributing to its potential biological activity.
Synthesis Methods
The synthesis of N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-{2-tert-butyl-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}ethanediamide involves several key steps, requiring careful control of reaction conditions such as temperature, pH, and reaction time to ensure high yields and purity. Analytical techniques like Nuclear Magnetic Resonance (NMR) and High Performance Liquid Chromatography (HPLC) are used to monitor the reaction progress and purity.
Chemical Reactions and Mechanisms
N'-[(2H-1,3-benzodioxol-5-yl)methyl]-N-{2-tert-butyl-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}ethanediamide can undergo various chemical reactions, typically requiring specific conditions such as solvent choice and temperature control to optimize yields. Reaction mechanisms can be elucidated using spectroscopic methods.
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